Cas no 2229003-26-1 (5-[4-Fluoro-3-(trifluoromethyl)phenyl]-1,2-oxazole-4-carboxylic acid)

• Product Name: 5-[4-Fluoro-3-(trifluoromethyl)phenyl]-1,2-oxazole-4-carboxylic acid
• CAS No: 2229003-26-1
• MF: C₁₁H₅F₄NO₃
• MW: 275.155916929245
• CID: 6179419
• PubChem ID: 165837216
• Update Time: 2025-06-20

5-[4-Fluoro-3-(trifluoromethyl)phenyl]-1,2-oxazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-1959646
• 5-[4-fluoro-3-(trifluoromethyl)phenyl]-1,2-oxazole-4-carboxylic acid
• 2229003-26-1
• 5-[4-Fluoro-3-(trifluoromethyl)phenyl]-1,2-oxazole-4-carboxylic acid

• Inchi： 1S/C11H5F4NO3/c12-8-2-1-5(3-7(8)11(13,14)15)9-6(10(17)18)4-16-19-9/h1-4H,(H,17,18)
• InChI Key： FKFPKEIPSXJNHE-UHFFFAOYSA-N
• SMILES： FC1=CC=C(C2=C(C(=O)O)C=NO2)C=C1C(F)(F)F

Computed Properties

• Exact Mass: 275.02055567g/mol
• Monoisotopic Mass: 275.02055567g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 349
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 63.3Ų

Additional information on 5-[4-Fluoro-3-(trifluoromethyl)phenyl]-1,2-oxazole-4-carboxylic acid

Introduction to 5-[4-Fluoro-3-(trifluoromethyl)phenyl]-1,2-oxazole-4-carboxylic acid (CAS No. 2229003-26-1)

5-[4-Fluoro-3-(trifluoromethyl)phenyl]-1,2-oxazole-4-carboxylic acid, identified by its CAS number 2229003-26-1, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the oxazole class of heterocyclic molecules, which are known for their diverse biological activities and potential therapeutic applications. The structural features of this molecule, particularly the presence of a fluoro substituent and a trifluoromethyl group on the aromatic ring, contribute to its unique chemical properties and biological interactions.

The fluoro atom in the molecule plays a crucial role in modulating its pharmacokinetic and pharmacodynamic profiles. Fluorine atoms are frequently incorporated into pharmaceuticals due to their ability to enhance metabolic stability, improve binding affinity, and alter lipophilicity. In the context of 5-[4-Fluoro-3-(trifluoromethyl)phenyl]-1,2-oxazole-4-carboxylic acid, the fluoro substituent may contribute to increased bioavailability and prolonged half-life upon administration. This makes the compound an attractive candidate for further development in drug discovery programs.

The trifluoromethyl group is another key structural element that influences the biological activity of this compound. Trifluoromethyl groups are often found in active pharmaceutical ingredients (APIs) due to their ability to enhance binding interactions with biological targets. They can increase metabolic stability by preventing unwanted hydrolysis or oxidation reactions. Additionally, the trifluoromethyl group can influence the electronic properties of the molecule, thereby affecting its reactivity and interactions with enzymes or receptors.

The oxazole ring in 5-[4-Fluoro-3-(trifluoromethyl)phenyl]-1,2-oxazole-4-carboxylic acid is a well-known pharmacophore that has been extensively studied for its biological activities. Oxazole derivatives have shown promise in various therapeutic areas, including antimicrobial, anti-inflammatory, and anticancer applications. The presence of the carboxylic acid functional group at the 4-position of the oxazole ring further enhances its potential as a bioactive molecule. This carboxylic acid group can participate in hydrogen bonding interactions, which are critical for binding to biological targets such as proteins or enzymes.

In recent years, there has been growing interest in developing novel oxazole-based compounds for therapeutic use. Several studies have highlighted the potential of oxazole derivatives as scaffolds for drug discovery. For instance, researchers have explored the use of oxazole-based compounds as kinase inhibitors, which are important in treating various types of cancer. The combination of a fluoro, a , and an oxazole ring makes 5-[4-< Fluoro 3-(trifluoromethyl)phenyl)-1,2oxazole 4-carboxylic acid] a particularly interesting candidate for further investigation.

The synthesis of 5-[4-< Fluoro 3-(trifluoromethyl)phenyl)-1,2oxazole 4-carboxylic acid] involves multiple steps that require precise control over reaction conditions and reagent selection. The introduction of the < fluoro> and > trifluoromethyl> substituents necessitates specialized synthetic methodologies to ensure high yield and purity. Advanced techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the desired aromatic ring system. Additionally, protecting group strategies may be utilized to prevent unwanted side reactions during synthesis.

The pharmacological evaluation of 5-[4-< Fluoro>3-(trifluoromethyl)>phenyl]-1,2-oxazole-4-carboxylic acid] has revealed several promising activities. Preclinical studies have demonstrated its potential as an inhibitor of specific enzymes involved in cancer progression. The compound's ability to interact with these enzymes may lead to novel therapeutic strategies for treating various types of cancer. Furthermore, its structural features suggest that it could also exhibit anti-inflammatory properties by modulating inflammatory pathways.

In addition to its potential therapeutic applications, 5-[4-brng>>Fluoro>3-(trifluoromethyl)>phenyl]-1,< 2-oxazole-4-carboxylic acid] may find utility in other areas such as agrochemicals or material science. The unique combination of functional groups in this molecule makes it a versatile building block for synthesizing more complex compounds with tailored properties.

The future development of 5-[4-brng>>Fluoro>3-(trifluoromethyl)>phenyl]-1,< 2-oxazole-4-carboxylic acid] will likely involve further optimization of its chemical structure to enhance its biological activity and reduce potential side effects. Computational modeling techniques can be used to predict how modifications to the molecule might affect its interactions with biological targets. Additionally, structure-activity relationship (SAR) studies will help researchers identify key structural features responsible for its observed activities.

In conclusion, 5-[4-brng>>Fluoro>3-(trifluoromethyl)>phenyl]-1,< 2-oxazole-4-carboxylic acid] (CAS No. 2229003-26-1) is a structurally complex and biologically active compound with significant potential in pharmaceutical research and development. Its unique combination of functional groups makes it an attractive candidate for further investigation into various therapeutic applications.